Cas no 1700469-55-1 (2-(3-ethoxypropanoyl)cyclohexane-1,3-dione)

• Product Name: 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione
• CAS No: 1700469-55-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5912379
• PubChem ID: 107430782
• Update Time: 2025-06-26

2-(3-ethoxypropanoyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione
• EN300-1125338
• 1700469-55-1

• Inchi： 1S/C11H16O4/c1-2-15-7-6-10(14)11-8(12)4-3-5-9(11)13/h11H,2-7H2,1H3
• InChI Key： LUXZJMHHAAYIFA-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1C(CCOCC)=O)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione

Introduction to 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione (CAS No. 1700469-55-1)

2-(3-ethoxypropanoyl)cyclohexane-1,3-dione (CAS No. 1700469-55-1) is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane core and acylated functional groups, has garnered attention due to its potential applications in medicinal chemistry and material science. The structure of this compound, featuring a cyclohexane-1,3-dione backbone modified with a 3-ethoxypropanoyl side chain, imparts unique reactivity and properties that make it a valuable scaffold for further chemical derivatization.

The CAS number 1700469-55-1 serves as a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. The molecular formula of 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione is C₁₁H₁₈O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. This compound exhibits a molecular weight of approximately 190.26 g/mol, which is critical for calculating molar concentrations and stoichiometric ratios in synthetic protocols.

In recent years, the study of heterocyclic compounds has seen considerable growth, with cyclohexane derivatives playing a pivotal role in drug discovery. The cyclohexane-1,3-dione moiety is particularly noteworthy due to its ability to participate in various organic reactions, including condensation, cyclization, and Michael addition reactions. These reactions are fundamental to the synthesis of more complex molecules, making 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione a versatile intermediate in pharmaceutical manufacturing.

The 3-ethoxypropanoyl group attached to the cyclohexane ring introduces an ethyl ether functionality, which can influence the compound's solubility and interactions with biological targets. This feature has been explored in the development of novel bioactive molecules, where modifications at this position can fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The ethoxy group also enhances the compound's stability under various reaction conditions, making it suitable for long-term storage and multiple synthetic transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione have revealed potential interactions with enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest that this molecule may inhibit certain kinases or modulate neurotransmitter release mechanisms. These findings align with ongoing efforts to identify new therapeutic agents targeting neurological disorders.

The pharmaceutical industry has shown increasing interest in derivatives of cyclohexane-1,3-diones due to their structural diversity and functional versatility. Researchers are exploring synthetic routes to introduce additional substituents at various positions on the cyclohexane ring or the acyl side chain. Such modifications can lead to compounds with enhanced efficacy or reduced toxicity compared to parent structures. The use of 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione as a starting material allows for rapid screening of analogues using high-throughput synthesis techniques.

In material science applications, 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione has been investigated for its potential role as a precursor in polymer synthesis or as an additive to improve material properties. The cyclic structure of the dione moiety contributes to rigidity in macromolecular frameworks when incorporated into polymers or copolymers. Additionally, 3-ethoxypropanoyl groups can act as reactive sites for further polymerization reactions, leading to materials with tailored mechanical or thermal properties.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors such as cyclohexanone or diethyl oxalate. Advanced catalytic methods have been employed to streamline these processes while maintaining high yields and purity standards required for pharmaceutical-grade materials. Techniques like asymmetric synthesis have been explored to introduce enantiopure forms of the molecule if stereochemical control is necessary for biological activity.

Regulatory considerations play a crucial role in the development and commercialization of chemicals like 2-(3-ethoxypropanoyl)cyclohexane-1,3-dione (CAS No. 1700469-55-1). Compliance with Good Manufacturing Practices (GMP) ensures that all production processes meet stringent quality control measures before reaching the market or clinical trials stage. Safety data sheets (SDS) provide essential information on handling procedures, storage conditions, and potential hazards associated with this compound.

Future research directions may focus on expanding the chemical space around this scaffold by exploring novel synthetic methodologies or investigating its role in drug delivery systems. Nanotechnology-based approaches could enhance the bioavailability or targeted delivery of derivatives derived from cyclohexane diones, opening new avenues for therapeutic intervention.